Cas no 74867-83-7 (2,6,6-trimethylbicyclo[3.1.1]heptan-3-amine)

2,6,6-trimethylbicyclo[3.1.1]heptan-3-amine structure
74867-83-7 structure
Product Name:2,6,6-trimethylbicyclo[3.1.1]heptan-3-amine
CAS No:74867-83-7
MF:C10H20ClN
MW:189.72550201416
CID:980508
PubChem ID:22250892
Update Time:2025-04-19

2,6,6-trimethylbicyclo[3.1.1]heptan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2,6,6-trimethylbicyclo[3.1.1]heptan-3-amine
    • 4,6,6-trimethylbicyclo[3.1.1]heptan-3-amine,hydrochloride
    • NSC194310
    • NSC-194310
    • SureCN4042847
    • DTXSID50623889
    • SCHEMBL4042847
    • 2,6,6-Trimethylbicyclo[3.1.1]heptan-3-amine hydrochloride
    • 2,6,6-Trimethylbicyclo[3.1.1]heptan-3-amine--hydrogen chloride (1/1)
    • 74867-83-7
    • Inchi: 1S/C10H19N.ClH/c1-6-8-4-7(5-9(6)11)10(8,2)3;/h6-9H,4-5,11H2,1-3H3;1H
    • InChI Key: FJDRRWMHEAHOSA-UHFFFAOYSA-N
    • SMILES: Cl.NC1CC2CC(C1C)C2(C)C

Computed Properties

  • Exact Mass: 189.12800
  • Monoisotopic Mass: 189.1284273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.51810
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